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Compound of Interest

Compound Name: D-Citramalic acid

CAS No.: 6236-10-8

Cat. No.: B1204685

Get Quote

Executive Summary & Chemical Identity
(R)-2-hydroxy-2-methylbutanedioic acid, commonly known as (R)-(-)-Citramalic acid (CMA), is

a valuable chiral synthon utilized in the synthesis of isoprenoids, methacrylic acid precursors,

and specific pharmaceutical intermediates (e.g., 15-deoxy-16(S)-hydroxy-16-

methylprostaglandins).

Unlike its achiral analog malic acid, citramalic acid possesses a quaternary stereocenter at the

C2 position. The biological utility and sourcing of this molecule are strictly governed by its

stereochemistry. While the (S)-enantiomer is a product of glutamate fermentation in certain

Clostridia, the (R)-enantiomer—the focus of this guide—is the specific product of the pyruvate

pathway for isoleucine biosynthesis found in Archaea, specific bacteria, and select fruit tissues.
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Property Detail

IUPAC Name (2R)-2-hydroxy-2-methylbutanedioic acid

Common Name (R)-(-)-Citramalic acid

CAS Registry 19179-31-8 (R-isomer specific)

Molecular Formula C₅H₈O₅

Stereocenter C2 (Quaternary)

Key Precursors Pyruvate + Acetyl-CoA

Biosynthetic Origins: The "Why" and "How"
To effectively source (R)-citramalic acid, one must target the specific enzymatic machinery that

produces it. The presence of the molecule in a natural host is almost exclusively defined by the

expression of (R)-Citramalate Synthase (CimA).

The CimA Pathway (Target Source)
The primary source of (R)-citramalic acid is the isoleucine-independent biosynthesis pathway.

Here, CimA catalyzes the condensation of pyruvate and acetyl-CoA.[1][2][3][4] This pathway is

evolutionarily distinct from the threonine-deaminase pathway common in bacteria like E. coli.

Enzyme: (R)-Citramalate synthase (EC 2.3.1.182)[5]

Substrates: Pyruvate + Acetyl-CoA[1][6][2][7][4]

Product: (R)-Citramalate + CoA[8]

Host Distribution: Methanogenic Archaea (e.g., Methanocaldococcus jannaschii),

Spirochetes (e.g., Leptospira interrogans), and certain fruit tissues.

The Glutamate Fermentation Pathway (Avoidance
Target)
It is critical to distinguish the (R)-source from the (S)-source. The fermentation of glutamate by

bacteria such as Clostridium tetanomorphum produces (S)-citramalic acid via the hydration of
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mesaconate.[1] This pathway must be avoided if the (R)-isomer is required.

Pathway Visualization
The following diagram contrasts the productive (R)-pathway against the competing (S)-

pathway.
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Figure 1: Divergent biosynthetic origins of Citramalic acid enantiomers. The CimA pathway

(Green) yields the (R)-isomer, while Glutamate fermentation (Red) yields the (S)-isomer.

Natural Sources & Taxonomic Distribution
While historically associated with apple peels, recent metabolic profiling has identified

significantly more potent botanical and microbial sources.[9]

Botanical Sources
In plants, (R)-citramalic acid accumulation is often developmentally regulated, peaking during

early fruit development and declining during ripening. It is hypothesized to act as a metabolic
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pool for isoleucine synthesis or as a counter-ion.

Source Tissue Type
Concentration
Range

Notes

Pitaya (Dragon Fruit) Pulp/Peel
4.0 – 6.0 mg/g (Fresh

Wt)

Hylocereus spp.[3]

Highest content found

in immature fruit

(Stages S2-S3).[3]

Significantly higher

yield than apples.

Apple Peel
0.1 – 0.4 mg/g (Fresh

Wt)

Malus domestica. The

historical source

("Citra-malic" = Citrus

+ Malic, though

originally isolated from

apple).

Sugar Beet Root Trace / Variable

Often present in

processing streams

but low purity.

Citrus Fruit Trace

Despite the name, not

a primary source

compared to Pitaya or

Apple.

Key Insight: For extraction purposes, immature Pitaya (Dragon fruit) represents a superior

botanical matrix compared to apple peel, offering nearly a 10-fold higher concentration of the

target acid.

Microbial Sources (Native & Engineered)
For pharmaceutical applications requiring high purity and scale, microbial fermentation is the

standard.

Archaea (Methanocaldococcus jannaschii): The native host of the highly specific cimA gene.

[2] While not suitable for industrial fermentation due to growth conditions
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(thermophilic/anaerobic), it is the genetic source for engineered strains.

Spirochetes (Leptospira): Utilizes the CimA pathway, but pathogenic nature precludes use as

a production host.

Engineered Escherichia coli: Recombinant strains expressing M. jannaschii cimA and

deleted for acetate pathways (poxB, ackA, pta) can achieve titers >80 g/L. This is the

"natural source" via biocatalysis for drug development.

Isolation & Analytical Validation Protocol
Isolating (R)-citramalic acid requires separating it from the structural analog malic acid and

verifying enantiomeric purity.

Extraction Workflow (Botanical Matrix)
This protocol is designed for high-phenolic matrices like Pitaya or Apple peel.

Homogenization: Grind 10g fresh tissue in liquid nitrogen.

Acidic Extraction: Extract with 50 mL 0.5M HCl or 80% Ethanol (Ethanol is preferred to

minimize hydrolysis of other esters).

Cation Exchange (Clean-up): Pass supernatant through a strongly acidic cation exchanger

(e.g., Dowex 50W) to remove amino acids and pigments. Collect the flow-through

(containing organic acids).

Anion Exchange (Enrichment): Load flow-through onto a weak anion exchanger (e.g., DEAE-

Sephadex). Wash with water, then elute acids with increasing Formic Acid gradient.

Chiral Validation (Self-Validating Step)
Standard HPLC cannot distinguish (R) from (S). You must use Chiral Ligand Exchange

Chromatography or Chiral Derivatization.

Protocol: Chiral Derivatization LC-MS/MS

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1204685?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reagent: Benzyl 5-(2-aminoethyl)-3-methyl-4-oxoimidazolidine-1-carboxylate (CIM-C2-NH2).

[6]

Mechanism: Reacts with the carboxylic acid group to form diastereomers.

Column: C18 Reverse Phase (The chirality is now intrinsic to the diastereomer, allowing

separation on achiral columns).

Validation:

(R)-Standard Retention: ~T_R1

(S)-Standard Retention: ~T_R2

Criterion: Natural extract must co-elute exclusively with T_R1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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